Cas no 2228487-71-4 (2-bromo-1-ethynyl-3-nitrobenzene)

• Product Name: 2-bromo-1-ethynyl-3-nitrobenzene
• CAS No: 2228487-71-4
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• CID: 5868186
• PubChem ID: 165976015
• Update Time: 2025-07-02

2-bromo-1-ethynyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-ethynyl-3-nitro-
• 2-bromo-1-ethynyl-3-nitrobenzene
• 2228487-71-4
• EN300-1922089

• Inchi： 1S/C8H4BrNO2/c1-2-6-4-3-5-7(8(6)9)10(11)12/h1,3-5H
• InChI Key： LAVDUJRVTDDUGE-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=CC([N+]([O-])=O)=C1Br

Computed Properties

• Exact Mass: 224.94254g/mol
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 263.1±30.0 °C(Predicted)

Additional information on 2-bromo-1-ethynyl-3-nitrobenzene

Comprehensive Overview of 2-Bromo-1-ethynyl-3-nitrobenzene (CAS No. 2228487-71-4): Properties, Applications, and Industry Insights

2-Bromo-1-ethynyl-3-nitrobenzene (CAS No. 2228487-71-4) is a specialized aromatic compound that has garnered significant attention in organic synthesis and material science due to its unique structural features. The molecule combines a bromo substituent, an ethynyl group, and a nitro functional group on a benzene ring, making it a versatile intermediate for constructing complex architectures. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for high-performance building blocks in synthetic chemistry.

The compound’s molecular structure enables diverse reactivity patterns, particularly in cross-coupling reactions such as Sonogashira, Suzuki, or Buchwald-Hartwig couplings. These transformations are pivotal in designing drug candidates or functional materials, addressing current trends in green chemistry and sustainable synthesis. As industries prioritize atom-efficient methodologies, 2-bromo-1-ethynyl-3-nitrobenzene serves as a critical scaffold for optimizing reaction pathways and reducing waste.

In the context of material science, this compound’s nitro-aromatic and alkyne functionalities contribute to the development of conductive polymers and photoactive materials. Recent studies highlight its role in organic electronics, such as OLEDs or photovoltaic devices, where precise molecular tuning is essential. These applications resonate with the global push toward renewable energy solutions and smart materials, making CAS 2228487-71-4 a compound of strategic importance.

From a synthetic chemistry perspective, the bromo and ethynyl groups offer orthogonal reactivity, allowing sequential modifications under mild conditions. This property is particularly valuable in multistep synthesis, where chemists seek to minimize side reactions. Furthermore, the nitro group can be reduced to an amine, expanding its utility in heterocycle formation—a key process in pharmaceutical development. Such flexibility positions 2-bromo-1-ethynyl-3-nitrobenzene as a preferred choice for medicinal chemistry projects targeting kinase inhibitors or antimicrobial agents.

Market trends indicate rising interest in custom synthesis and contract research services for compounds like CAS 2228487-71-4. Companies specializing in fine chemicals are scaling up production to meet demand from biotech startups and academic labs. Additionally, advancements in analytical techniques (e.g., HPLC-MS, NMR) ensure rigorous quality control, addressing concerns about purity standards and batch consistency—topics frequently searched by procurement specialists.

Environmental and regulatory considerations also shape the discourse around 2-bromo-1-ethynyl-3-nitrobenzene. While the compound is not classified as hazardous under current guidelines, its handling requires adherence to laboratory safety protocols. This aligns with broader industry shifts toward responsible chemical management and ESG compliance, which are hot topics among corporate sustainability teams.

In summary, 2-bromo-1-ethynyl-3-nitrobenzene (CAS No. 2228487-71-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—reflect the compound’s adaptability to evolving scientific and industrial needs. As research continues to uncover new uses, this molecule is poised to remain a cornerstone in specialty chemical portfolios worldwide.